![molecular formula C10H16O2 B6206961 6-methylspiro[2.5]octane-6-carboxylic acid CAS No. 2060037-19-4](/img/no-structure.png)
6-methylspiro[2.5]octane-6-carboxylic acid
Overview
Description
6-Methylspiro[2.5]octane-6-carboxylic acid is a chemical compound with the molecular formula C10H16O2 . It has a molecular weight of 168.23 . The IUPAC name for this compound is 6-methylspiro[2.5]octane-1-carboxylic acid . The InChI code for this compound is 1S/C10H16O2/c1-7-2-4-10(5-3-7)6-8(10)9(11)12/h7-8H,2-6H2,1H3,(H,11,12) .
Molecular Structure Analysis
The molecule contains a total of 29 bonds. There are 13 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 1 three-membered ring, 1 six-membered ring, 1 carboxylic acid (aliphatic), and 1 hydroxyl group .properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-methylspiro[2.5]octane-6-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cyclohexanone", "Methylmagnesium bromide", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of cyclohexanone with bromine in acetic acid to form 2-bromo-cyclohexanone.", "Step 2: Reaction of 2-bromo-cyclohexanone with methylmagnesium bromide to form 6-methyl-spiro[2.5]octan-2-one.", "Step 3: Reduction of 6-methyl-spiro[2.5]octan-2-one with sodium borohydride in methanol to form 6-methyl-spiro[2.5]octanol.", "Step 4: Oxidation of 6-methyl-spiro[2.5]octanol with sodium chlorite in water to form 6-methyl-spiro[2.5]octanone.", "Step 5: Reaction of 6-methyl-spiro[2.5]octanone with sodium hydroxide in ethanol to form 6-methylspiro[2.5]octane-6-carboxylic acid.", "Step 6: Purification of the final product using sodium bicarbonate, sodium chloride, and sodium sulfate." ] } | |
CAS RN |
2060037-19-4 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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